Cas no 30362-87-9 (p-Nitrophenyl p-nitrobenzenesulphonate)

• Product Name: p-Nitrophenyl p-nitrobenzenesulphonate
• CAS No: 30362-87-9
• MF: C₁₂H₈N₂O₇S
• MW: 324.266121864319
• CID: 2926964
• Update Time: 2025-03-29

p-Nitrophenyl p-nitrobenzenesulphonate Chemical and Physical Properties

Names and Identifiers

• p-Nitrophenyl p-nitrobenzenesulphonate
• 4-nitro-benzenesulfonic acid-(4-nitro-phenyl ester);4-nitrophenyl 4-nitrobenzenesulfonate;4-Nitro-benzolsulfonsaeure-(4-nitro-phenylester);
• Benzenesulfonic acid, 4-nitro-, 4-nitrophenyl ester

• Inchi： 1S/C12H8N2O7S/c15-13(16)9-1-5-11(6-2-9)21-22(19,20)12-7-3-10(4-8-12)14(17)18/h1-8H
• InChI Key： KKOOYFNGZDHKKI-UHFFFAOYSA-N
• SMILES： C1(S(OC2=CC=C([N+]([O-])=O)C=C2)(=O)=O)=CC=C([N+]([O-])=O)C=C1

Computed Properties

• Exact Mass: 324.00500

Experimental Properties

• Density: 1.568±0.06 g/cm3(Predicted)
• Melting Point: 158 °C
• Boiling Point: 542.2±50.0 °C(Predicted)
• PSA: 143.39000
• LogP: 4.39790